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Introduction

Prosulfocarb is a pre-emergence thiocarbamate herbicide used for the control of a variety of
grass and broad-leaved weeds in several crops. In the environment, prosulfocarb can be
transformed into its main metabolite, prosulfocarb sulfoxide. Understanding the
environmental fate and degradation of this sulfoxide metabolite is crucial for a comprehensive
assessment of the environmental impact of prosulfocarb. This technical guide provides a
detailed overview of the current knowledge on the environmental behavior of prosulfocarb
sulfoxide, including its degradation pathways, persistence in various environmental
compartments, and the methodologies used for its study.

Formation of Prosulfocarb Sulfoxide

Prosulfocarb is known to have environmental transformation products, with prosulfocarb
sulfoxide being a key metabolite.[1] The dissipation of prosulfocarb in the environment is
primarily attributed to microbial mineralization and the formation of non-extractable residues,
with the formation of prosulfocarb sulfoxide occurring as a minor transformation pathway.[2]
[3] In plant systems, prosulfocarb undergoes oxidation to form its more phytotoxic sulfoxide
form.[4][5][6]

Environmental Degradation Pathways
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The degradation of prosulfocarb sulfoxide in the environment is a critical aspect of its overall
environmental risk assessment. However, specific details on its complete degradation pathway
are not extensively documented in publicly available literature. The primary focus of existing
studies has been on the parent compound, prosulfocarb.

Biotic Degradation

Microbial activity is a key driver in the degradation of prosulfocarb, and by extension, its
sulfoxide metabolite. The dissipation of prosulfocarb is mainly due to microbial degradation.[3]
The strong affinity of prosulfocarb for soil organic matter can affect its bioavailability and,
consequently, its biodegradation.[7] While specific microorganisms responsible for the
degradation of prosulfocarb sulfoxide have not been extensively identified, the general
understanding is that soil and sediment microbes play a significant role in its breakdown.

Abiotic Degradation

Information regarding the abiotic degradation of prosulfocarb sulfoxide through processes
such as hydrolysis and photolysis is limited. For the parent compound, prosulfocarb, thio and
dithiocarbamates are known to slowly decompose in aqueous solutions, a process that is
accelerated by acids.[1] However, specific data on the hydrolysis and photolysis rates and
products of prosulfocarb sulfoxide are not readily available.

Persistence and Half-Life in Environmental
Compartments

The persistence of a chemical in the environment is a key factor in determining its potential for
long-term impact. The half-life (DT50) is a common measure of persistence.

Soil
Prosulfocarb sulfoxide is considered to be non-persistent in soil. The typical aerobic soil
degradation half-life (DT50) for prosulfocarb sulfoxide is approximately 2.5 days.[8]

Water and Sediment

There is limited specific data available for the half-life of prosulfocarb sulfoxide in aquatic
systems. Studies on the parent compound, prosulfocarb, have shown a half-life of 2.9 days in
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water.[9] In a sediment-water system study, prosulfocarb was found to partition from water to
sediment.[10] Further research is needed to determine the specific degradation kinetics of
prosulfocarb sulfoxide in these compartments.

Quantitative Data Summary

Environmental
Parameter Value Source
Compartment

Prosulfocarb Sulfoxide

Aerobic Soil DT50 2.5 days Soil [8]

Prosulfocarb (Parent

Compound)
Soil Half-Life ~35 days Saoll [9]
Water Half-Life 2.9 days Water [9]

Experimental Protocols

Standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD), are followed to study the environmental fate of chemicals.

Soil Degradation Studies (Aerobic)

A typical experimental setup to study the aerobic degradation of prosulfocarb sulfoxide in soil
would follow a protocol similar to OECD Guideline 307.

Objective: To determine the rate and route of degradation of prosulfocarb sulfoxide in aerobic
soil.

Methodology:

o Test System: Freshly collected agricultural soil with known characteristics (pH, organic
carbon content, texture, microbial biomass).

o Test Substance: Radiolabeled ([14C]) prosulfocarb sulfoxide is often used to trace its fate.
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» Application: The test substance is applied to the soil at a concentration relevant to its
expected environmental concentration.

e Incubation: The treated soil samples are incubated in the dark at a constant temperature
(e.g., 20°C) and moisture content for a defined period (e.g., up to 120 days). Aerobic
conditions are maintained by a continuous flow of air.

o Sampling: Samples are taken at various time intervals.
e Analysis:

o Volatile compounds (including 14CO2 from mineralization) are trapped in appropriate
solutions.

o Soil samples are extracted with suitable solvents (e.g., acetonitrile, methanol).

o The extracts are analyzed using techniques like Thin Layer Chromatography (TLC), High-
Performance Liquid Chromatography (HPLC) with radiometric detection, and Liquid
Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the parent
compound and its transformation products.[10]

o Non-extractable residues are quantified by combusting the soil samples.

o Data Analysis: The degradation kinetics (DT50 and DT90 values) are calculated from the
disappearance curve of the parent compound.

Aquatic Sediment Studies

To investigate the fate of prosulfocarb sulfoxide in aquatic environments, a study following
OECD Guideline 308 would be appropriate.

Objective: To determine the rate and route of degradation and dissipation of prosulfocarb
sulfoxide in a water-sediment system.

Methodology:

o Test System: Intact water-sediment cores collected from a relevant aquatic environment
(e.g., pond, ditch).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.oecd.org/en/publications/test-no-308-aerobic-and-anaerobic-transformation-in-aquatic-sediment-systems_9789264070523-en.html
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/product/b12437159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12437159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Test Substance: Radiolabeled ([14C]) prosulfocarb sulfoxide.
Application: The test substance is applied to the water phase of the system.

Incubation: The systems are incubated in the dark at a constant temperature under aerobic
or anaerobic conditions for up to 100 days.

Sampling: At different time points, the water and sediment phases are separated and
analyzed.

Analysis:

o Water and sediment extracts are analyzed for the parent compound and transformation
products using HPLC with radiometric detection and LC-MS.

o Mineralization to 14C0O2 and formation of volatile organic compounds are monitored.
o Non-extractable residues in the sediment are determined.

Data Analysis: Degradation and dissipation half-lives in the water, sediment, and the total
system are calculated.
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Caption: Formation of prosulfocarb sulfoxide from prosulfocarb.
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Caption: Conceptual degradation pathway of prosulfocarb sulfoxide in soil.

Experimental Workflow for Soil Degradation Study
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Caption: Workflow for an aerobic soil degradation study of prosulfocarb sulfoxide.
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Conclusion

Prosulfocarb sulfoxide is a minor and non-persistent metabolite of the herbicide prosulfocarb.
Its primary route of degradation in the environment is believed to be through microbial activity
in soil. While the half-life in soil is relatively short, there is a notable lack of comprehensive data
on its degradation pathways, the identity of its terminal residues, and its fate in aquatic
environments. Further research, following standardized protocols such as OECD guidelines
307 and 308, is necessary to fully characterize the environmental risk profile of prosulfocarb
sulfoxide. This will enable a more complete understanding of the environmental impact of the
use of prosulfocarb-based herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12437159#environmental-fate-and-degradation-of-
prosulfocarb-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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